Cas no 2165500-15-0 ((1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol)
(1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol
- (1S,2R)-2-(2-thiophen-3-ylethynyl)cyclohexan-1-ol
- (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol
-
- Inchi: 1S/C12H14OS/c13-12-4-2-1-3-11(12)6-5-10-7-8-14-9-10/h7-9,11-13H,1-4H2/t11-,12+/m1/s1
- InChI Key: WGCAZLGREORNRX-NEPJUHHUSA-N
- SMILES: S1C=CC(=C1)C#C[C@H]1CCCC[C@@H]1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- XLogP3: 2.8
- Topological Polar Surface Area: 48.5
(1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S160921-100mg |
(1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S160921-500mg |
(1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | S160921-1g |
(1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 1g |
$ 295.00 | 2022-06-03 | ||
| Life Chemicals | F1912-1684-0.25g |
(1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 95%+ | 0.25g |
$183.0 | 2023-09-06 | |
| Life Chemicals | F1912-1684-0.5g |
(1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 95%+ | 0.5g |
$193.0 | 2023-09-06 | |
| Life Chemicals | F1912-1684-1g |
(1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 95%+ | 1g |
$204.0 | 2023-09-06 | |
| Life Chemicals | F1912-1684-2.5g |
(1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 95%+ | 2.5g |
$408.0 | 2023-09-06 | |
| Life Chemicals | F1912-1684-5g |
(1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 95%+ | 5g |
$612.0 | 2023-09-06 | |
| Life Chemicals | F1912-1684-10g |
(1S,2R)-2-[2-(thiophen-3-yl)ethynyl]cyclohexan-1-ol |
2165500-15-0 | 95%+ | 10g |
$857.0 | 2023-09-06 |
(1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol
Exploring the Unique Properties and Applications of (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol (CAS No. 2165500-15-0)
In the realm of organic chemistry and pharmaceutical research, (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol (CAS No. 2165500-15-0) has emerged as a compound of significant interest. This chiral cyclohexanol derivative, characterized by its thiophene-ethynyl substitution, offers a unique structural framework that is being explored for its potential in drug discovery, material science, and asymmetric synthesis. The compound's stereochemical specificity and functional group diversity make it a valuable building block for researchers aiming to develop novel therapeutic agents or advanced materials.
The growing demand for chiral intermediates in pharmaceutical synthesis has placed compounds like (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol at the forefront of modern research. With the rise of personalized medicine and targeted drug delivery systems, the need for enantiomerically pure compounds has never been higher. This particular molecule, with its defined stereocenter at the cyclohexane ring and the thiophene-ethynyl moiety, presents intriguing possibilities for modulating biological activity and improving drug efficacy.
From a synthetic chemistry perspective, the ethynyl linkage in 2165500-15-0 offers remarkable versatility. This functional group serves as a robust handle for further derivatization through click chemistry reactions or Sonogashira couplings, making the compound particularly attractive for combinatorial chemistry approaches. Recent studies have highlighted how such alkyne-containing structures can participate in various catalytic transformations, enabling the rapid assembly of complex molecular architectures that are relevant to medicinal chemistry programs.
The thiophene component of this molecule deserves special attention, as this heterocyclic system is known to contribute significantly to the pharmacokinetic properties of drug candidates. Thiophene-containing compounds often demonstrate improved metabolic stability and membrane permeability, two critical factors in drug development. When combined with the cyclohexanol scaffold, which provides conformational rigidity and influences molecular recognition, this creates a synergistic effect that researchers are actively investigating for various therapeutic applications.
Material scientists have also taken notice of CAS 2165500-15-0 due to its potential in organic electronic applications. The conjugated system formed by the ethynyl bridge between the thiophene and cyclohexane rings suggests possible utility in organic semiconductors or photovoltaic materials. This aligns with current industry trends toward developing more sustainable and efficient energy storage solutions and optoelectronic devices, making the compound relevant to cutting-edge technological applications beyond pharmaceuticals.
Analytical characterization of (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol typically involves advanced techniques such as chiral HPLC for enantiomeric purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The compound's physicochemical properties, including its solubility profile and logP value, are carefully documented to facilitate its use in various research applications. These analytical data points are crucial for researchers who need to ensure batch-to-batch consistency in their experiments.
As the pharmaceutical industry continues to emphasize green chemistry principles, synthetic routes to 2165500-15-0 that minimize environmental impact are being developed. Recent publications have described catalytic asymmetric methods for preparing similar chiral cyclohexanol derivatives with high atom economy and reduced waste generation. These advancements reflect the broader shift toward sustainable synthetic methodologies in academic and industrial laboratories alike.
The future research directions for (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol appear promising. With increasing interest in fragment-based drug discovery and molecular glues, this compound's unique structural features position it as a potential candidate for these innovative approaches. Additionally, its application in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies represents an exciting frontier in medicinal chemistry that aligns with current therapeutic trends.
For researchers sourcing CAS 2165500-15-0, quality control remains paramount. Reputable suppliers provide comprehensive certificates of analysis that detail the compound's enantiomeric excess, chemical purity, and other critical parameters. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the compound's stability over time. These considerations are especially important for researchers conducting high-throughput screening or structure-activity relationship studies where compound integrity directly impacts experimental outcomes.
In conclusion, (1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol (CAS No. 2165500-15-0) represents a fascinating case study in how carefully designed molecular architectures can bridge multiple disciplines. From its applications in asymmetric synthesis to its potential in drug discovery and material science, this compound exemplifies the interdisciplinary nature of modern chemical research. As scientific understanding of structure-property relationships continues to deepen, compounds like this will undoubtedly play increasingly important roles in addressing some of the most pressing challenges in healthcare and technology.
2165500-15-0 ((1S,2R)-2-[2-(Thiophen-3-yl)ethynyl]cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)